Cas no 1424663-48-8 (4-[(E)-3-(2-Chloropyridin-3-yl)prop-2-enoyl]-N-methylbenzenesulfonamide)

• Product Name: 4-[(E)-3-(2-Chloropyridin-3-yl)prop-2-enoyl]-N-methylbenzenesulfonamide
• CAS No: 1424663-48-8
• MF: C₁₅H₁₃ClN₂O₃S
• MW: 336.793321371078
• CID: 6051553
• PubChem ID: 75364893
• Update Time: 2025-06-08

4-[(E)-3-(2-Chloropyridin-3-yl)prop-2-enoyl]-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Z1259366154
• 4-[(E)-3-(2-Chloropyridin-3-yl)prop-2-enoyl]-N-methylbenzenesulfonamide
• 4-[3-(2-chloropyridin-3-yl)prop-2-enoyl]-N-methylbenzene-1-sulfonamide
• 1424663-48-8
• EN300-26590426

• Inchi： 1S/C15H13ClN2O3S/c1-17-22(20,21)13-7-4-11(5-8-13)14(19)9-6-12-3-2-10-18-15(12)16/h2-10,17H,1H3/b9-6+
• InChI Key： MQCALINAZATKET-RMKNXTFCSA-N
• SMILES： ClC1C(=CC=CN=1)/C=C/C(C1C=CC(=CC=1)S(NC)(=O)=O)=O

Computed Properties

• Exact Mass: 336.0335411g/mol
• Monoisotopic Mass: 336.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-[(E)-3-(2-Chloropyridin-3-yl)prop-2-enoyl]-N-methylbenzenesulfonamide

Comprehensive Overview of 4-[(E)-3-(2-Chloropyridin-3-yl)prop-2-enoyl]-N-methylbenzenesulfonamide (CAS No. 1424663-48-8)

The compound 4-[(E)-3-(2-Chloropyridin-3-yl)prop-2-enoyl]-N-methylbenzenesulfonamide, with the CAS number 1424663-48-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a chloropyridine moiety and a benzenesulfonamide group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in academic and industrial circles due to its relevance in drug discovery.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in targeted therapy and precision medicine. The E-configuration of the prop-2-enoyl group in this compound is critical for its bioactivity, as it influences molecular interactions with target proteins. This aligns with the growing interest in structure-activity relationships (SAR), a hot topic in medicinal chemistry forums and search queries.

The chloropyridine segment of the molecule is noteworthy due to its prevalence in agrochemicals and pharmaceuticals. Users often search for chloropyridine derivatives and their applications, reflecting the compound's relevance in current research trends. Additionally, the N-methylbenzenesulfonamide component is a common pharmacophore in drug design, further enhancing the compound's appeal to researchers.

From a synthetic perspective, the compound's preparation involves cross-coupling reactions and sulfonamide formation, techniques widely discussed in organic chemistry literature. These methods are frequently searched by chemists seeking efficient routes to complex molecules. The compound's CAS number 1424663-48-8 serves as a unique identifier, ensuring accurate retrieval in databases like SciFinder and Reaxys.

Environmental and green chemistry considerations are also pertinent, as researchers increasingly prioritize sustainable synthesis methods. The compound's potential for biodegradation and low toxicity profiles are areas of active investigation, addressing common queries about eco-friendly chemicals.

In summary, 4-[(E)-3-(2-Chloropyridin-3-yl)prop-2-enoyl]-N-methylbenzenesulfonamide represents a versatile scaffold with broad applicability in drug discovery and material science. Its structural features and synthetic accessibility make it a valuable subject for ongoing research, resonating with the interests of both academic and industrial audiences.